Cas no 1805195-08-7 (2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805195-08-7
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4885569
• Update Time: 2025-10-28

2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5F6NO2/c10-4-2-16-7(8(11)12)3(1-5(17)18)6(4)9(13,14)15/h2,8H,1H2,(H,17,18)
• InChI Key： GKPCMYZMNBIVQL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(CC(=O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid

2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid (CAS No: 1805195-08-7) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with multiple fluorinated groups, making it a valuable molecule for research and development purposes.

The molecular structure of 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid is notable for its fluorinated substituents, which are strategically positioned to enhance its chemical reactivity and biological activity. The presence of the trifluoromethyl group at the 4-position of the pyridine ring, along with the difluoromethyl group at the 2-position and a fluoro group at the 5-position, contributes to its stability and selectivity in various chemical reactions. This arrangement also plays a crucial role in determining its pharmacokinetic properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to inhibit specific enzyme pathways, which could be beneficial in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The compound's acetic acid moiety further enhances its bioavailability, making it easier to administer in pharmaceutical formulations.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid has shown promise in agricultural chemistry. Its fluorinated structure provides resistance to microbial degradation, making it a potential candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact. This property is particularly important in light of growing concerns over the sustainability and safety of agricultural practices.

The synthesis of 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid involves a series of intricate chemical reactions, including fluorination and acetylation steps. These processes require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and cost-effective for large-scale production.

From an environmental perspective, 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid exhibits favorable biodegradation characteristics under controlled conditions. However, its persistence in certain environmental matrices necessitates careful monitoring during industrial use to prevent unintended ecological consequences. Regulatory frameworks are increasingly emphasizing the need for sustainable practices in the handling and disposal of such compounds.

In conclusion, 2-(Difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-3-acetic acid (CAS No: 1805195-08-7) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in medicine and agriculture. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.